Cas no 1558308-41-0 (2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one)

• Product Name: 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one
• CAS No: 1558308-41-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6343114
• PubChem ID: 83829193
• Update Time: 2025-10-24

2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one
• EN300-1749441
• 2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-one
• 1558308-41-0

• Inchi： 1S/C10H11N3O/c1-7(11)10(14)8-6-12-13-5-3-2-4-9(8)13/h2-7H,11H2,1H3
• InChI Key： XWGBNEJVZXNQNV-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one

Professional Introduction to Compound with CAS No. 1558308-41-0 and Product Name: 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one

The compound with the CAS number 1558308-41-0 and the product name 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound integrates multiple functional groups, including an amino group and a pyrazolo[1,5-a]pyridine moiety, which contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in the development of novel therapeutic agents. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrazolo[1,5-a]pyridine scaffold in 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one suggests that this compound may exhibit similar pharmacological effects. Moreover, the incorporation of an amino group at the propyl chain enhances its potential for further chemical modifications, making it a valuable scaffold for drug discovery.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical for understanding their mechanisms of action. The structural features of 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one provide a rich platform for investigating its interactions with biological targets. For instance, the pyrazolo[1,5-a]pyridine ring is known to interact with various enzymes and receptors, which could be exploited for therapeutic purposes. The amino group also offers opportunities for hydrogen bonding interactions, further enhancing binding affinity.

Current research in this area has demonstrated that derivatives of pyrazolo[1,5-a]pyridine can modulate key signaling pathways involved in diseases such as cancer and inflammation. The compound 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one is being explored as a potential lead compound in these efforts. Preliminary studies suggest that it may inhibit the activity of certain kinases and transcription factors, which are implicated in disease progression. These findings underscore the importance of this compound as a candidate for further development.

The synthesis of 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the pyrazolo[1,5-a]pyridine core through cyclocondensation reactions. Subsequent functionalization steps introduce the propyl chain and the amino group at strategic positions within the molecule. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations with high efficiency.

The characterization of this compound is another critical aspect of its study. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its structure and purity. These techniques provide detailed insights into the molecular geometry and electronic properties of 2-amino-1-{pyrazolo1,5-apyridin-3-yl}propan-1-one, which are essential for understanding its reactivity and biological activity.

One of the most exciting aspects of this compound is its potential for further derivatization to create novel analogs with enhanced properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the pharmacological profile of 2-amino-1-{pyrazolo1,5-apyridin-3-y}lpropan-l-one to target specific diseases or biological pathways more effectively. This flexibility makes it an invaluable tool in drug discovery.

The impact of such compounds on pharmaceutical development cannot be overstated. The ability to design molecules with precise structural features allows for targeted interventions at the molecular level. This approach has led to significant advancements in treating various diseases and improving patient outcomes. The work on 2-amino-l-{pyrazolo[15a)p yridin -3 -yl}prop an -l -one is part of this broader effort to develop safer and more effective therapeutic agents.

In conclusion,2-amino-l-{py razol o[l , 5 -a ] py ridin -3 -yl } pro pan -l -one (CAS No. 1558308 41 0) is a promising compound with significant potential in medicinal chemistry and drug development. Its unique structural features and versatile reactivity make it an attractive candidate for further research and exploration. As our understanding of its biological activities grows, this molecule is likely to play a crucial role in shaping future therapeutic strategies.